Cas no 77721-46-1 (1-azido-4-chloro-2-methylbenzene)

1-azido-4-chloro-2-methylbenzene structure
77721-46-1 structure
Product Name:1-azido-4-chloro-2-methylbenzene
CAS No:77721-46-1
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD11650596
CID:1788517
PubChem ID:11480664
Update Time:2025-04-21

1-azido-4-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-azido-4-chloro-2-methyl-
    • 1-azido-4-chloro-2-methylbenzene
    • EN300-271941
    • DTXSID10467185
    • SCHEMBL20191922
    • 77721-46-1
    • AKOS009383533
    • MDL: MFCD11650596
    • Inchi: 1S/C7H6ClN3/c1-5-4-6(8)2-3-7(5)10-11-9/h2-4H,1H3
    • InChI Key: SUIVXOWPLXWGPB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 167.02518
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 14.4Ų

Experimental Properties

  • PSA: 48.76

1-azido-4-chloro-2-methylbenzene Pricemore >>

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